Cas no 1643541-63-2 (4-Bromo-1-(ethyl-d5)-1,2,3-triazole)

• Product Name: 4-Bromo-1-(ethyl-d5)-1,2,3-triazole
• CAS No: 1643541-63-2
• MF: C₄H₆BrN₃
• MW: 181.045347690582
• CID: 6810663
• PubChem ID: 133554084
• Update Time: 2025-03-06

4-Bromo-1-(ethyl-d5)-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(ethyl-d5)-1,2,3-triazole
• 1643541-63-2
• CS-27916

• Inchi： 1S/C4H6BrN3/c1-2-8-3-4(5)6-7-8/h3H,2H2,1H3/i1D3,2D2
• InChI Key： FIRHFRKPPWAXGZ-ZBJDZAJPSA-N
• SMILES： BrC1=CN(C([2H])([2H])C([2H])([2H])[2H])N=N1

Computed Properties

• Exact Mass: 180.00589Da
• Monoisotopic Mass: 180.00589Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.7Ų